Cas no 2309447-70-7 (6-Methylsulfonyl-2-azaspiro[3.3]heptane;hydrochloride)
6-Methylsulfonyl-2-azaspiro[3.3]heptane;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 6-Methylsulfonyl-2-azaspiro[3.3]heptane;hydrochloride
-
- Inchi: 1S/C7H13NO2S.ClH/c1-11(9,10)6-2-7(3-6)4-8-5-7;/h6,8H,2-5H2,1H3;1H
- InChI Key: ZONDRDSKGFXTQR-UHFFFAOYSA-N
- SMILES: Cl[H].S(C([H])([H])[H])(C1([H])C([H])([H])C2(C([H])([H])N([H])C2([H])[H])C1([H])[H])(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 253
- Topological Polar Surface Area: 54.6
6-Methylsulfonyl-2-azaspiro[3.3]heptane;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7354263-0.05g |
6-methanesulfonyl-2-azaspiro[3.3]heptane hydrochloride |
2309447-70-7 | 95.0% | 0.05g |
$222.0 | 2025-03-11 | |
| Enamine | EN300-7354263-0.1g |
6-methanesulfonyl-2-azaspiro[3.3]heptane hydrochloride |
2309447-70-7 | 95.0% | 0.1g |
$331.0 | 2025-03-11 | |
| Enamine | EN300-7354263-0.25g |
6-methanesulfonyl-2-azaspiro[3.3]heptane hydrochloride |
2309447-70-7 | 95.0% | 0.25g |
$474.0 | 2025-03-11 | |
| Enamine | EN300-7354263-0.5g |
6-methanesulfonyl-2-azaspiro[3.3]heptane hydrochloride |
2309447-70-7 | 95.0% | 0.5g |
$746.0 | 2025-03-11 | |
| Enamine | EN300-7354263-1.0g |
6-methanesulfonyl-2-azaspiro[3.3]heptane hydrochloride |
2309447-70-7 | 95.0% | 1.0g |
$956.0 | 2025-03-11 | |
| Enamine | EN300-7354263-2.5g |
6-methanesulfonyl-2-azaspiro[3.3]heptane hydrochloride |
2309447-70-7 | 95.0% | 2.5g |
$1874.0 | 2025-03-11 | |
| Enamine | EN300-7354263-5.0g |
6-methanesulfonyl-2-azaspiro[3.3]heptane hydrochloride |
2309447-70-7 | 95.0% | 5.0g |
$2774.0 | 2025-03-11 | |
| Enamine | EN300-7354263-10.0g |
6-methanesulfonyl-2-azaspiro[3.3]heptane hydrochloride |
2309447-70-7 | 95.0% | 10.0g |
$4114.0 | 2025-03-11 | |
| Aaron | AR028JJZ-50mg |
6-methanesulfonyl-2-azaspiro[3.3]heptanehydrochloride |
2309447-70-7 | 95% | 50mg |
$331.00 | 2025-02-16 | |
| Aaron | AR028JJZ-100mg |
6-methanesulfonyl-2-azaspiro[3.3]heptanehydrochloride |
2309447-70-7 | 95% | 100mg |
$481.00 | 2025-02-16 |
6-Methylsulfonyl-2-azaspiro[3.3]heptane;hydrochloride Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 6-Methylsulfonyl-2-azaspiro[3.3]heptane;hydrochloride
6-Methylsulfonyl-2-azaspiro[3.3]heptane Hydrochloride: A Comprehensive Overview
The compound with CAS No. 2309447-70-7, commonly referred to as 6-Methylsulfonyl-2-azaspiro[3.3]heptane hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure, which combines a seven-membered ring system with a sulfonyl group and an amine functionality. The hydrochloride salt form of this compound is particularly relevant in pharmaceutical applications, where it is often utilized as an intermediate or active ingredient in drug development.
Recent advancements in synthetic chemistry have enabled researchers to explore the spirocyclic framework of this compound in greater depth. The methylsulfonyl group attached to the spiro atom plays a crucial role in modulating the physical and chemical properties of the molecule, including its solubility, stability, and reactivity. Studies have shown that this group enhances the compound's ability to participate in various biochemical interactions, making it a valuable tool in drug design.
In terms of biological activity, 6-Methylsulfonyl-2-azaspiro[3.3]heptane hydrochloride has demonstrated potential as a modulator of key cellular pathways. Preclinical research indicates that it may exert its effects through interactions with G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. The hydrochloride salt form ensures optimal bioavailability, allowing for precise dosing and delivery in experimental models.
The synthesis of this compound involves a multi-step process that highlights the importance of stereochemistry and regioselectivity in organic synthesis. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution reactions, to construct the spirocyclic core. These methods have been optimized to achieve high yields and excellent stereochemical control, ensuring the production of a pure and well-defined product.
From an analytical standpoint, 6-Methylsulfonyl-2-azaspiro[3.3]heptane hydrochloride has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided critical insights into the compound's molecular structure, confirming the presence of the sulfonyl and amine functionalities within the spirocyclic framework.
Looking ahead, the continued exploration of 6-Methylsulfonyl-2-azaspiro[3.3]heptane hydrochloride holds promise for its application in developing novel therapeutics targeting a wide range of diseases. Its unique chemical properties and biological activity make it a compelling candidate for further investigation in both academic and industrial settings.
2309447-70-7 (6-Methylsulfonyl-2-azaspiro[3.3]heptane;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)